molecular formula C9H12O3 B14576637 1-Oxaspiro[4.5]decane-2,7-dione CAS No. 61589-84-2

1-Oxaspiro[4.5]decane-2,7-dione

Cat. No.: B14576637
CAS No.: 61589-84-2
M. Wt: 168.19 g/mol
InChI Key: LKVYIXPRBOWDFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Oxaspiro[4.5]decane-2,7-dione is a bicyclic lactone featuring a spirocyclic framework with a six-membered cyclohexane ring fused to a five-membered oxolane (tetrahydrofuran) ring. Its synthesis often involves cyclization reactions, such as the use of 5-methylene-2(5H)-furanone as a precursor . The compound’s structural rigidity and functional groups make it a versatile intermediate for further derivatization.

Properties

CAS No.

61589-84-2

Molecular Formula

C9H12O3

Molecular Weight

168.19 g/mol

IUPAC Name

1-oxaspiro[4.5]decane-2,7-dione

InChI

InChI=1S/C9H12O3/c10-7-2-1-4-9(6-7)5-3-8(11)12-9/h1-6H2

InChI Key

LKVYIXPRBOWDFH-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)CC2(C1)CCC(=O)O2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The spirocyclic lactone/amide family includes several analogs with variations in heteroatoms, substituents, and ring sizes. Below is a detailed comparison of 1-Oxaspiro[4.5]decane-2,7-dione with key analogs:

1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione

  • Structure : Replaces one oxygen atom in the oxolane ring with a nitrogen atom (forming a diazaspiro system) and introduces a methyl group at position 1 and a phenyl group at position 6.
  • Synthesis: Achieved via a three-step route starting from 1-(methylamino)-4-phenylcyclohexane-1-carbonitrile hydrochloride, with an overall yield of 60% .
  • Its stereochemistry was confirmed using NMR and computational methods .
  • Key Differences :
    • Higher synthetic yield (60% vs. variable yields for 1-oxaspiro analogs).
    • Enhanced pharmacological relevance due to nitrogen incorporation.

8-Oxa-2-azaspiro[4.5]decane-3,4-dione

  • Structure : Contains an 8-oxa (oxygen) and 2-aza (nitrogen) arrangement, with dione groups at positions 3 and 3.
  • Properties : Exhibits 95% purity and serves as a building block in material science for designing thermally stable polymers .
  • Applications : Used in agrochemical and pharmaceutical R&D for its dual heteroatom functionality.
  • Key Differences :
    • Distinct spatial arrangement of heteroatoms alters electronic properties compared to 1-oxaspiro[4.5]decane-2,7-dione.
    • Broader industrial applications due to customizable functional groups.

Isoacorone ([1R-(1α,4β,5β,8S*)]-1-isopropyl-4,8-dimethylspiro[4.5]decane-2,7-dione)

  • Structure : Shares the spiro[4.5]decane-2,7-dione core but includes isopropyl and methyl substituents.
  • Applications : Primarily used in fragrance and flavor industries.
  • Key Differences: Bulkier substituents reduce reactivity but enhance stability. Limited pharmaceutical utility compared to nitrogen-containing analogs.

3-Oxa-1-azaspiro[4.5]decane-2,4-dione

  • Structure : Features a 3-oxa-1-aza configuration with dione groups.
  • Synthesis: Not explicitly detailed in the evidence, but safety data highlight its use in specialty chemical synthesis .
  • Key Differences :
    • Altered heteroatom positions influence hydrogen-bonding capacity.

Comparative Data Table

Compound Name Structure Features Key Substituents Synthesis Yield Applications References
1-Oxaspiro[4.5]decane-2,7-dione 1-oxa, 2,7-dione None Variable Organic synthesis, materials science
1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione 1,3-diaza, 2,4-dione Methyl, phenyl 60% Pharmaceutical scaffolds
8-Oxa-2-azaspiro[4.5]decane-3,4-dione 8-oxa, 2-aza, 3,4-dione None N/A Polymers, agrochemicals
Isoacorone 1-oxa, 2,7-dione Isopropyl, methyl N/A Fragrance industry

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.